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Compound of Interest

Compound Name: 4-(Methylthio)thiophenol

Cat. No.: B072300

This guide provides a comprehensive overview of the key physical properties of 4-
(methylsulfanyl)benzenethiol (CAS No. 1122-97-0), a critical organosulfur compound utilized in
various research and development applications, including organic synthesis and drug
discovery. The following sections detail its fundamental physicochemical characteristics,
supported by experimental protocols and theoretical considerations to provide a holistic
understanding for researchers, scientists, and drug development professionals.

Molecular and Chemical Identity

4-(Methylsulfanyl)benzenethiol, also known as 4-(methylthio)benzenethiol or 4-
mercaptothioanisole, is a bifunctional aromatic compound containing both a thiol (-SH) and a
methylsulfanyl (-SCHs) group.[1][2] This unique structure imparts specific reactivity and
physical characteristics that are crucial for its application in chemical synthesis.

Table 1: Chemical Identity of 4-(Methylsulfanyl)benzenethiol
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Identifier Value Source
CAS Number 1122-97-0 [11[3]
Molecular Formula C7HsS2 [1][3]
Molecular Weight 156.27 g/mol [11[3]

KYMOWQQIZINTJIZ-
InChl Key [4]
UHFFFAOYSA-N

SMILES CSclccc(S)ecl [1][4]

Core Physicochemical Properties

The physical state and behavior of 4-(methylsulfanyl)benzenethiol under various conditions are
dictated by its molecular structure. The presence of a polarizable sulfur atom and a hydrogen-
bonding thiol group influences its melting point, boiling point, and solubility.

Table 2: Summary of Physical Properties

Property Value Conditions Source

Colorless to yellow

Appearance liquid or solid Room Temperature [2][3]
Melting Point 19-23 °C - [21[3114]
Boiling Point 116-117 °C 3 mmHg [3]
Density 1.19 g/cm3 - [3]
Refractive Index 1.6530 - [2][3]
Flash Point >110 °C (>230 °F) - [3]
Vapor Pressure 0.03 mmHg 25°C [2][3]

Soluble in organic
N solvents like ethanol
Solubility q Room Temperature [3]
an

dimethylformamide.
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Experimental Determination of Physical Properties

Accurate determination of physical properties is paramount for the safe handling, reaction
optimization, and quality control of 4-(methylsulfanyl)benzenethiol. The following section
outlines standardized protocols for these measurements.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)

The melting point provides a sharp indication of purity. DSC is a highly accurate method for its
determination.

Protocol:

Calibrate the DSC instrument using certified indium and tin standards.

e Accurately weigh 1-3 mg of 4-(methylsulfanyl)benzenethiol into a standard aluminum DSC
pan.

o Crimp the pan to ensure a good seal. An empty, sealed pan is used as a reference.

¢ Place both the sample and reference pans into the DSC cell.

o Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

o The onset of the endothermic peak in the heat flow curve is recorded as the melting point.
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4-(Methylsulfanyl)benzenethiol

Spectroscopic Methods

IR Spectroscopy NMR Spectroscopy Mass Spectrometry
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Caption: Spectroscopic techniques for structural confirmation.

Safety and Handling

4-(Methylsulfanyl)benzenethiol possesses certain hazards that necessitate careful handling.

o Hazards: It is classified as an irritant, particularly to the eyes. [3]May cause sensitization by
skin contact. [3]* Personal Protective Equipment (PPE): Wear suitable protective clothing,
gloves, and eye/face protection. [3]* Handling: Use in a well-ventilated area. Avoid contact
with skin and eyes. [5]* Storage: Store in a cool, dry, and well-ventilated place. [5][6]It is
sensitive to air. [2][3]

Conclusion

This technical guide has provided a detailed overview of the essential physical properties of 4-
(methylsulfanyl)benzenethiol. A thorough understanding of these characteristics, determined
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through rigorous experimental protocols, is fundamental for the effective and safe utilization of
this compound in research and development. The interplay of its functional groups dictates its
physical behavior, and a comprehensive grasp of this relationship is key to its successful
application in the synthesis of novel molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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